Cas no 2248394-56-9 (Tert-butyl 4-amino-3-(trifluoromethoxy)benzoate)

• Product Name: Tert-butyl 4-amino-3-(trifluoromethoxy)benzoate
• CAS No: 2248394-56-9
• MF: C₁₂H₁₄F₃NO₃
• MW: 277.239674091339
• CID: 5820916
• PubChem ID: 165724895
• Update Time: 2025-10-22

Tert-butyl 4-amino-3-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248394-56-9
• tert-butyl 4-amino-3-(trifluoromethoxy)benzoate
• EN300-6508157
• Tert-butyl 4-amino-3-(trifluoromethoxy)benzoate

• Inchi： 1S/C12H14F3NO3/c1-11(2,3)19-10(17)7-4-5-8(16)9(6-7)18-12(13,14)15/h4-6H,16H2,1-3H3
• InChI Key： IVWHBZKCRAOVME-UHFFFAOYSA-N
• SMILES： FC(OC1=C(C=CC(=C1)C(=O)OC(C)(C)C)N)(F)F

Computed Properties

• Exact Mass: 277.09257779g/mol
• Monoisotopic Mass: 277.09257779g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 61.6Ų

Additional information on Tert-butyl 4-amino-3-(trifluoromethoxy)benzoate

Tert-butyl 4-amino-3-(trifluoromethoxy)benzoate (CAS No. 2248394-56-9): A Comprehensive Overview

Tert-butyl 4-amino-3-(trifluoromethoxy)benzoate, identified by its Chemical Abstracts Service (CAS) number 2248394-56-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its tert-butyl, amino, and trifluoromethoxy functional groups, exhibits a unique structural framework that makes it a promising candidate for various biochemical applications. The presence of these distinct substituents not only influences its chemical properties but also opens up diverse possibilities for its utility in drug development and synthetic chemistry.

The tert-butyl group attached to the benzoate core enhances the lipophilicity of the molecule, making it more soluble in organic solvents and potentially improving its bioavailability when used in pharmaceutical formulations. This feature is particularly valuable in the design of prodrugs and drug delivery systems where solubility and membrane permeability are critical factors. Additionally, the amino group provides a site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological activities.

The trifluoromethoxy substituent is another key feature that contributes to the compound's unique properties. Fluoroalkyl groups, including trifluoromethoxy, are widely recognized for their ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of molecules. In recent years, there has been a surge in research focusing on the incorporation of fluorine atoms into drug candidates due to their ability to enhance metabolic resistance and improve pharmacological efficacy. The presence of the trifluoromethoxy group in Tert-butyl 4-amino-3-(trifluoromethoxy)benzoate suggests that it may exhibit enhanced binding interactions with biological targets, potentially leading to improved therapeutic outcomes.

In the realm of medicinal chemistry, Tert-butyl 4-amino-3-(trifluoromethoxy)benzoate has been explored as a building block for the synthesis of novel bioactive molecules. Its structural features make it a versatile intermediate for constructing more complex scaffolds that can interact with various biological receptors and enzymes. For instance, researchers have investigated its potential as a precursor for developing kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The combination of lipophilicity provided by the tert-butyl group and the electron-withdrawing effect of the trifluoromethoxy group can fine-tune the pharmacokinetic properties of derived compounds, making them more effective in vivo.

Recent advancements in computational chemistry have further highlighted the significance of Tert-butyl 4-amino-3-(trifluoromethoxy)benzoate. Molecular modeling studies have demonstrated that this compound can effectively interact with specific protein targets due to its optimized hydrogen bonding capabilities and steric profile. These insights have guided researchers in designing derivatives with enhanced binding affinities and selectivity. Furthermore, virtual screening techniques have been employed to identify potential new applications for this compound, suggesting its utility in treating neurological disorders and infectious diseases.

The synthesis of Tert-butyl 4-amino-3-(trifluoromethoxy)benzoate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the amino group followed by the trifluoromethoxy substitution necessitates careful optimization to avoid unwanted side products. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to achieve efficient synthesis. These techniques not only improve reaction efficiency but also enable the introduction of additional functional groups for further derivatization.

Evaluation of Tert-butyl 4-amino-3-(trifluoromethoxy)benzoate in preclinical studies has revealed promising biological activities. Initial assays have shown potential effects on enzymes involved in cancer progression and inflammation regulation. The compound's ability to modulate these pathways makes it an attractive candidate for further investigation in therapeutic contexts. Additionally, its stability under various conditions suggests that it may be suitable for formulation into oral or injectable drug products.

The growing interest in fluorinated compounds has also led to an increased focus on green chemistry approaches for their synthesis. Researchers are exploring sustainable methods to produce fluorinated intermediates like Tert-butyl 4-amino-3-(trifluoromethoxy)benzoate, aiming to minimize environmental impact while maintaining high chemical yields. These efforts align with broader industry trends toward eco-friendly pharmaceutical manufacturing processes.

In conclusion, Tert-butyl 4-amino-3-(trifluoromethoxy)benzoate (CAS No. 2248394-56-9) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its incorporation into drug development pipelines holds promise for addressing various therapeutic challenges, particularly those related to cancer and inflammatory diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation pharmaceuticals.